Cas no 167095-09-2 (MitoMark Red I)

MitoMark Red I structure
MitoMark Red I structure
Product Name:MitoMark Red I
CAS No:167095-09-2
MF:C32H32CLN2O.CL
MW:499.2612
CID:152634
PubChem ID:22613925
Update Time:2024-11-04

MitoMark Red I Chemical and Physical Properties

Names and Identifiers

    • 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-[4-(chloromethyl)phenyl]-2,3,6,7,12,13,16,17-octahydro-, chloride (1:1)
    • 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-[4-(chloromethyl)phenyl]-2,3,6,7,12,13,16,17-octahydro-, chl
    • 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-[4-(chloromethyl)phenyl]-2,3,6,7,12,13,16,17-octahydro-, chloride (9CI)
    • Chloromethyl-X-rosamine
    • CMXRos
    • M 7512
    • MitoTracker CMXRos
    • MitoTracker Red
    • MitoTracker Red CMXRos
    • MitoMark Red I
    • 9-[4-(chloromethyl)phenyl]-2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-pyrido[3,2,1-ij]quinolizino[1',9':6,7,8]chromeno[2,3-f]quinolin-4-ium chloride
    • CHEBI:52156
    • GLXC-20031
    • 167095-09-2
    • MTRed
    • 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-[4-(chloromethyl)phenyl]-2,3,6,7,12,13,16,17-octahydro-, chloride
    • DA-75565
    • 9-[4-(Chloromethyl)phenyl]-2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium chloride
    • Q27123274
    • CS-0120923
    • SCHEMBL615440
    • AKOS040753073
    • HY-D1116
    • 16-[4-(chloromethyl)phenyl]-3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaene;chloride
    • Inchi: InChI=1S/C32H32ClN2O.ClH/c33-19-20-9-11-21(12-10-20)28-26-17-22-5-1-13-34-15-3-7-24(29(22)34)31(26)36-32-25-8-4-16-35-14-2-6-23(30(25)35)18-27(28)32;/h9-12,17-18H,1-8,13-16,19H2;1H/q+1;/p-1
    • InChI Key: IKEOZQLIVHGQLJ-UHFFFAOYSA-M
    • SMILES: [Cl-].C(C1C=CC(C2C3=CC4CCCN5CCCC(C=45)=C3[O+]=C3C4CCCN5CCCC(C=45)=CC=23)=CC=1)Cl

Computed Properties

  • Exact Mass: 497.9389
  • Monoisotopic Mass: 530.1891690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 2
  • Complexity: 995
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.5Ų

Experimental Properties

  • PSA: 17.78

MitoMark Red I Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

MitoMark Red I Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D1116-500μg
MitoMark Red I
167095-09-2
500μg
¥1600 2021-07-08
MedChemExpress
HY-D1116-50μg
MitoMark Red I
167095-09-2 ≥99.0%
50μg
¥1800 2024-07-21
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司